Cas no 400652-55-3 (Carbamic acid,N-[(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester
• CAS No: 400652-55-3
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• MDL: MFCD18694786
• CID: 325723
• PubChem ID: 45091977
• Update Time: 2025-10-15

Carbamic acid,N-[(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester
• Carbamic acid, [(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
• (1S,2S)-2-hydroxy-cyclopentyl-carbamic acid tert- butyl ester
• (1S,2S)-N-tert-butoxycarbonyl-2-aminocyclopentanol
• (1S,2S)-trans-2-(tert-butoxycarbonylamino)cyclopentanol
• (1S,2S)-trans-N-Boc-2-aminocyclopentanol
• (2S)-2-tert-butoxycarbonylamino-3-methylbutylamine
• AC1Q1MUM
• ANW-65377
• CTK7G8940
• SBB062685
• SureCN56746
• tert-Butyl ((1S,2S)-2-hydroxycyclopentyl)carbamate
• tert-butyl (1S,2S)-
• tert-butyl (S)-2-amino-3-methylbutylcarbamate
• tert-Butyl (S)-(2-amino-3-methylbutyl)carbamate
• C78200
• Carbamic acid,[(2S)-2-amino-3-methylbutyl]-,1,1-dimethylethyl ester(9ci)
• (S)-tert-Butyl (2-amino-3-methylbutyl)carbamate
• YWAMFTBALAAREO-MRVPVSSYSA-N
• tert-butyl N-[(2S)-2-amino-3-methyl-butyl]carbamate
• (S)-tert-Butyl(2-amino-3-methylbutyl)carbamate
• (S)-TERT-BUTYL 2-AMINO-3-METHYLBUTYLCARBAMATE
• TERT-BUTYL N-[(2S)-2-AMINO-3-METHYLBUTYL]CARBAMATE
• N-Boc-[(2S)-2-amino-3-methylbutyl]amine
• CS-0147181
• 400652-55-3
• SCHEMBL2549035

• MDL： MFCD18694786
• Inchi： 1S/C10H22N2O2/c1-7(2)8(11)6-12-9(13)14-10(3,4)5/h7-8H,6,11H2,1-5H3,(H,12,13)/t8-/m1/s1
• InChI Key： YWAMFTBALAAREO-MRVPVSSYSA-N
• SMILES： O(C(NC[C@H](C(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.16800
• Monoisotopic Mass: 202.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 64.35000
• LogP: 2.58560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid,N-[(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester

Comprehensive Analysis of Carbamic acid,N-[(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (CAS No. 400652-55-3)

Carbamic acid,N-[(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (CAS No. 400652-55-3) is a specialized organic compound widely studied in pharmaceutical and biochemical research. This compound, often referred to as a tert-butyl carbamate derivative, plays a critical role in peptide synthesis and drug development. Its unique stereochemical configuration and protecting group properties make it invaluable for researchers focusing on amino acid modifications and protease inhibitors.

In recent years, the demand for chiral building blocks like Carbamic acid,N-[(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester has surged due to advancements in targeted drug delivery and precision medicine. Researchers frequently search for its synthetic pathways, solubility profiles, and stability under physiological conditions. The compound's CAS No. 400652-55-3 is often queried in databases like SciFinder and PubChem, highlighting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed applications of this compound is its use in peptide-based therapeutics, a hot topic in biopharmaceutical innovation. With the rise of mRNA vaccines and personalized oncology treatments, intermediates like Carbamic acid,N-[(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester are pivotal for designing next-generation biologics. Its tert-butoxycarbonyl (Boc) group offers exceptional acid-labile protection, a feature exploited in solid-phase peptide synthesis (SPPS) workflows.

From a green chemistry perspective, the synthesis of CAS No. 400652-55-3 aligns with trends toward solvent-free reactions and catalytic efficiency. Environmental concerns have driven interest in microwave-assisted synthesis and enzymatic resolution methods for such compounds. These approaches reduce waste and improve atom economy, addressing key queries in sustainable pharmaceutical manufacturing.

The compound's physicochemical properties, including its melting point, logP value, and hydrogen bonding capacity, are frequently analyzed in QSAR modeling. Computational chemists often integrate these parameters into molecular docking simulations to predict interactions with enzyme active sites. This ties into broader discussions about AI-driven drug discovery, where CAS No. 400652-55-3 serves as a test case for machine learning algorithms predicting bioavailability.

In conclusion, Carbamic acid,N-[(2S)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (CAS No. 400652-55-3) exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical applications. Its versatility in peptide engineering and compatibility with green synthesis protocols ensure its continued prominence in both academic and industrial research landscapes.